Cas no 2098014-27-6 (N-methyl-6-(piperazin-1-yl)pyridazin-3-amine)

• Product Name: N-methyl-6-(piperazin-1-yl)pyridazin-3-amine
• CAS No: 2098014-27-6
• MF: C₉H₁₅N₅
• MW: 193.248900651932
• CID: 6039954
• PubChem ID: 121204922
• Update Time: 2025-06-12

N-methyl-6-(piperazin-1-yl)pyridazin-3-amine Chemical and Physical Properties

Names and Identifiers

• N-methyl-6-(piperazin-1-yl)pyridazin-3-amine
• AKOS026713374
• 2098014-27-6
• F1912-0297

• Inchi： 1S/C9H15N5/c1-10-8-2-3-9(13-12-8)14-6-4-11-5-7-14/h2-3,11H,4-7H2,1H3,(H,10,12)
• InChI Key： ZBHYLQCGNSGLIM-UHFFFAOYSA-N
• SMILES： N1(C2=CC=C(NC)N=N2)CCNCC1

Computed Properties

• Exact Mass: 193.13274550g/mol
• Monoisotopic Mass: 193.13274550g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 169
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.1
• Topological Polar Surface Area: 53.1Ų

Additional information on N-methyl-6-(piperazin-1-yl)pyridazin-3-amine

Introduction to N-methyl-6-(piperazin-1-yl)pyridazin-3-amine (CAS No. 2098014-27-6)

N-methyl-6-(piperazin-1-yl)pyridazin-3-amine, a compound with the chemical identifier CAS No. 2098014-27-6, is a heterocyclic organic molecule that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to the pyridazine class, characterized by a six-membered ring containing two nitrogen atoms. The presence of a piperazine moiety at the 6-position and an amine group at the 3-position imparts unique chemical and pharmacological properties, making it a promising candidate for various therapeutic applications.

The structural features of N-methyl-6-(piperazin-1-yl)pyridazin-3-amine contribute to its potential biological activity. Piperazine derivatives are well-known for their role as pharmacophores in medicinal chemistry, often exhibiting properties such as serotonin receptor antagonism, antipsychotic effects, and antimicrobial activity. The pyridazine ring, on the other hand, is a common scaffold in bioactive molecules, known for its ability to interact with biological targets in a specific manner.

Recent advancements in drug discovery have highlighted the importance of multifunctional compounds that can target multiple pathways or receptors simultaneously. N-methyl-6-(piperazin-1-yl)pyridazin-3-amine fits into this category, as its dual functionality—combining the piperazine and pyridazine moieties—may enable it to modulate various biological processes. This characteristic makes it an attractive molecule for further investigation in the development of novel therapeutic agents.

In the context of contemporary pharmaceutical research, there is a growing interest in compounds that can address complex diseases by interacting with multiple targets. The piperazine moiety in N-methyl-6-(piperazin-1-yl)pyridazin-3-amine is particularly noteworthy, as it has been extensively studied for its ability to interact with serotonin receptors (5-HT receptors). These interactions are crucial in the treatment of neurological disorders such as depression, anxiety, and schizophrenia. The presence of this moiety suggests that this compound may have potential applications in these areas.

The pyridazine ring in N-methyl-6-(piperazin-1-yl)pyridazin-3-amine also contributes to its pharmacological profile. Pyridazine derivatives have been shown to exhibit a range of biological activities, including antimicrobial, antiviral, and anti-inflammatory effects. These properties make them valuable candidates for the development of new drugs targeting various diseases. The combination of these two functional groups in a single molecule may enhance its therapeutic potential by allowing it to interact with multiple targets simultaneously.

One of the most compelling aspects of N-methyl-6-(piperazin-1-yl)pyridazin-3-amine is its potential for further chemical modification. The presence of both an amine group and a piperazine moiety provides multiple sites for functionalization, allowing researchers to tailor its properties for specific applications. This flexibility is particularly valuable in drug discovery, where subtle changes in molecular structure can significantly impact biological activity.

Recent studies have begun to explore the synthetic pathways and derivatives of N-methyl-6-(piperazin-1-yl)pyridazin-3-am ine. Researchers have focused on optimizing synthetic routes to produce this compound efficiently and on exploring its derivatives to identify more potent or selective biological activity. These efforts are part of a broader trend in pharmaceutical research aimed at developing novel molecules with improved therapeutic profiles.

The pharmacokinetic properties of N-methyl -6-( piperazin -1 - yl ) py rid az ine -3 - am ine are also subjects of interest. Understanding how this compound is absorbed, distributed, metabolized, and excreted (ADME) is crucial for determining its potential as a drug candidate. Preliminary studies suggest that this compound may exhibit favorable pharmacokinetic properties, which could enhance its clinical efficacy and reduce side effects.

In conclusion, N-methyl -6-( piperazin -1 - yl ) py rid az ine -3 - am ine (CAS No. 2098014 -27 -6) is a promising compound with significant potential in pharmaceutical research and development. Its unique structural features—combining a piperazine moiety and a pyridazine ring—make it an attractive candidate for further investigation into various therapeutic applications. As research continues to uncover new synthetic pathways and pharmacological properties, this compound is poised to play a role in the development of novel drugs targeting complex diseases.